Cas no 69251-45-2 (2-amino-5-(aminomethyl)-3,7-dihydro-4H-Pyrrolo[2,3-d]pyrimidin-4-one)

• Product Name: 2-amino-5-(aminomethyl)-3,7-dihydro-4H-Pyrrolo[2,3-d]pyrimidin-4-one
• CAS No: 69251-45-2
• MF: C₇H₉N₅O
• MW: 179.179260015488
• CID: 392006
• PubChem ID: 135398563
• Update Time: 2025-04-19

2-amino-5-(aminomethyl)-3,7-dihydro-4H-Pyrrolo[2,3-d]pyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 2-amino-5-(aminomethyl)-3,7-dihydro-4H-Pyrrolo[2,3-d]pyrimidin-4-one
• 2-amino-5-(aminomethyl)-1H,4H,7H-pyrrolo[2,3-d]pyrimidin-4-one
• SCHEMBL20206657
• 2-Amino-5-(aminomethyl)-3H-pyrrolo[2,3-d]pyrimidin-4(7H)-one
• PD039191
• NS00069406
• 2-amino-5-(aminomethyl)-3,7-dihydropyrrolo[2,3-d]pyrimidin-4-one
• 2-amino-5-(aminomethyl)-1,7-dihydro-4h-pyrrolo[2,3-d]pyrimidin-4-one
• 2-amino-5-(aminomethyl)-3H,4H,7H-pyrrolo[2,3-d]pyrimidin-4-one
• SCHEMBL166747
• 7-DEAZA-7-AMINOMETHYL-GUANINE
• DTXSID301343549
• DB03304
• CHEBI:45126
• 7-Aminomethyl-7-carbaguanine
• 2-amino-5-(aminomethyl)-7H-pyrrolo[2,3-d]pyrimidin-4-ol
• CHEMBL1235432
• Q27120591
• CID 5289204
• preQ1
• 69251-45-2
• 7-aminomethyl-7-deazaguanine

• Inchi： 1S/C7H9N5O/c8-1-3-2-10-5-4(3)6(13)12-7(9)11-5/h2H,1,8H2,(H4,9,10,11,12,13)
• InChI Key： MEYMBLGOKYDGLZ-UHFFFAOYSA-N
• SMILES： O=C1C2=C(N=C(N)N1)NC=C2CN

Computed Properties

• Exact Mass: 179.08087
• Monoisotopic Mass: 179.08070993g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.9
• Topological Polar Surface Area: 109Ų

Experimental Properties

• PSA: 109.29

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyrimidines Pyrrolo[2,3-d]pyrimidines